molecular formula C8H9N3O2 B2654227 4-(N'-Hydroxycarbamimidoyl)benzamide CAS No. 1094300-17-0

4-(N'-Hydroxycarbamimidoyl)benzamide

Cat. No. B2654227
CAS RN: 1094300-17-0
M. Wt: 179.179
InChI Key: AZTOWTOBHDLODP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“4-(N’-Hydroxycarbamimidoyl)benzamide” is a chemical compound . It is related to the class of compounds known as benzanilides, which are aromatic compounds containing an anilide group where the carboxamide group is substituted with a benzene ring .


Synthesis Analysis

Benzamides, including “4-(N’-Hydroxycarbamimidoyl)benzamide”, can be synthesized through direct condensation of carboxylic acids and amines under ultrasonic irradiation in the presence of Lewis acidic ionic liquid immobilized on diatomite earth . This method is considered green, rapid, mild, and highly efficient. The prepared catalyst provides active sites for the synthesis of benzamides .


Molecular Structure Analysis

The molecule contains a total of 36 bonds. There are 18 non-H bonds, 8 multiple bonds, 7 rotatable bonds, 2 double bonds, 6 aromatic bonds, 1 six-membered ring, 1 primary amide (aromatic), 1 amidine derivative, 1 primary amine (aliphatic), and 1 secondary amine .

Scientific Research Applications

Application in Antitumor Agent Research

4-(chloromethyl)-3-nitro-N-(2-hydroxyethyl)benzamide, a related compound to 4-(N'-Hydroxycarbamimidoyl)benzamide, has been investigated for its potential as an antitumor agent. This research highlights its in vitro and in vivo activity and emphasizes the significance of degradation studies in drug development processes for understanding the stability and degradation products of such molecules (Santos et al., 2013).

Chemoselective N-Benzoylation

The N-benzoylation of aminophenols using benzoylisothiocyanates, leading to the formation of N-(2-hydroxyphenyl)benzamides, which are compounds of biological interest, demonstrates another area of application. This process was studied for its chemoselectivity and the resulting products’ potential biological relevance (Singh et al., 2017).

Antibacterial Activity Research

A study on N-hydroxy-2-(4-methylbenzamido)benzamide, another closely related compound, showed its antibacterial activity against specific bacterial strains. The compound's crystal structure, molecular interaction analysis, and density functional theory calculations were investigated, adding to the understanding of such compounds in the context of antibacterial applications (Ibnouf et al., 2021).

Electrophilic Properties Investigation

Research on 4-chloro-N-(hydroxymethyl)benzamide, a structurally similar compound, focused on its electrophilic properties. This study provides insights into the metabolic oxidation and potential toxic or carcinogenic properties of carbinolamides, a category to which this compound could be related (Overton et al., 1986).

Cytotoxic Activity for Cancer Research

Efforts in developing urea derivatives, such as N-(4-tertbutylphenylcarbamoyl)benzamide, for anticancer applications, highlight the potential relevance of this compound in this field. These compounds have shown promising cytotoxic activity against cancer cells, suggesting their utility in cancer treatment research (Purwanto et al., 2021).

Safety and Hazards

While specific safety and hazard information for “4-(N’-Hydroxycarbamimidoyl)benzamide” is not available, it’s important to handle all chemicals with care. Benzamides are considered hazardous by the 2012 OSHA Hazard Communication Standard .

properties

IUPAC Name

4-[(Z)-N'-hydroxycarbamimidoyl]benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H9N3O2/c9-7(11-13)5-1-3-6(4-2-5)8(10)12/h1-4,13H,(H2,9,11)(H2,10,12)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AZTOWTOBHDLODP-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC=C1C(=NO)N)C(=O)N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1=CC(=CC=C1/C(=N/O)/N)C(=O)N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H9N3O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

179.18 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

1094300-17-0
Record name 4-(-N'-hydroxycarbamimidoyl)benzamide
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.